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This document provides a detailed analysis of the chemical properties and structure of 3,3-
Dimethylpentanal, a branched aliphatic aldehyde. The information is intended for researchers,
scientists, and professionals in the field of drug development and chemical synthesis.

Chemical Identity and Structure

3,3-Dimethylpentanal is a branched-chain aldehyde with the chemical formula C7H140.[1] Its
structure is characterized by a pentanal backbone, which is a five-carbon chain with a terminal
aldehyde group (-CHO).[1] Two methyl groups are attached to the third carbon atom of this
chain.[1] The IUPAC name for this compound is unequivocally 3,3-dimethylpentanal.[2][3]

The reactivity of 3,3-Dimethylpentanal is primarily dictated by its aldehyde functional group.[1]
This carbonyl group is highly reactive and can participate in various chemical transformations,
such as the formation of Schiff bases with amines.[1] This reactivity is significant in both
enzymatic processes and metabolic pathways.[1]

Physicochemical Data
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The key identifiers and physicochemical properties of 3,3-Dimethylpentanal are summarized
in the table below for clear reference and comparison.

Property Value Source

IUPAC Name 3,3-dimethylpentanal PubChem|[2]
Molecular Formula C7H140 PubChem|[2]
Molecular Weight 114.19 g/mol PubChem|[2]
CAS Number 118993-47-8 PubChem[2]

InChl=1S/C7H140/c1-4-
InChl PubChem|[2]
7(2,3)5-6-8/h6H,4-5H2,1-3H3

HPKCSWORDUPIJS-
InChlKey PubChem[2][3]
UHFFFAOYSA-N

SMILES CCcC(C)(c)ce=0 PubChem|[2]
Topological Polar Surface Area  17.1 A2 Guidechem[4]
Complexity 74.5 Guidechem[4]

Structural Elucidation via IUPAC Nomenclature

The systematic IUPAC name "3,3-Dimethylpentanal” directly informs the chemical structure.
The logical relationship between the name components and the final structure is illustrated in
the diagram below.
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Caption: IUPAC nomenclature logic for 3,3-Dimethylpentanal.

Applications in Scientific Research

3,3-Dimethylpentanal serves as a valuable intermediate in the synthesis of a variety of
organic compounds.[1] Its applications extend to several areas of scientific research:

o Chemistry: It is utilized as a building block in the synthesis of pharmaceuticals and
agrochemicals.[1]

e Biology: The compound is employed in studies related to aldehyde metabolism and various
enzymatic reactions.[1]

 Industry: It finds use in the production of fragrances, flavors, and other specialty chemicals.

[1]

Isomeric Forms
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It is important to distinguish 3,3-Dimethylpentanal from its isomers, which have the same
molecular formula (C7H140) but different structural arrangements. Examples include:

¢ 2,2-Dimethylpentanal: Methyl groups are located on the second carbon of the pentanal
chain.

¢ 2,3-Dimethylpentanal: Features methyl groups on the second and third carbons.[5]
e 3,4-Dimethylpentanal: Has methyl groups on the third and fourth carbons.[6]

The position of the methyl groups can influence the steric hindrance around the aldehyde
group, which in turn may affect the reactivity of the molecule in chemical reactions such as
nucleophilic addition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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